Cas no 108340-81-4 (D-myo-Inositol,1,4,5-tris(dihydrogen phosphate), hexasodium salt (9CI))

• Product Name: D-myo-Inositol,1,4,5-tris(dihydrogen phosphate), hexasodium salt (9CI)
• CAS No: 108340-81-4
• MF: C₆H₉Na₆O₁₅P₃
• MW: 551.986571073532
• CID: 127966
• PubChem ID: 53229984
• Update Time: 2025-04-18

D-myo-Inositol,1,4,5-tris(dihydrogen phosphate), hexasodium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• D-myo-Inositol,1,4,5-tris(dihydrogen phosphate), hexasodium salt (9CI)
• D-MYO-INOSITOL 1,4,5-TRISPHOSPHATE HEXASODIUM SALT
• D-myo-Inositol-1,4,5-trisphosphate, Na6 Salt (IP3)
• inositol 1,4,5-trisphosphate
• INS(1,4,5)P3.6 NA
• D-INS 1,4,5-TRISPHOSPHATE HEXASODIUM SALT
• D-INS(1,4,5)P3,6NA
• D-MYO-INOSITOL
• D-MYO-INOSITOL 1,4,5-TRISPHOSPHATE SODIUM SALT
• D-myo-inositol 1,4,5-tris-phosphate*hexasodium
• D-myo-INOSITOL-1,4,5-TRIPHOSPHATE
• D-MYO-INOSITOL-1,4,5-TRIPHOSPHATE HEXASODIUM
• D-MYO-INOSITOL-1,4,5-TRISPHOSPHAT - TRINATRIUMSALZ BIOCHEMICA
• INS(1,4,5)P3 6 NA
• IP3 6NA
• IP3 HEXASODIUM
• IP3 HEXASODIUM SALT
• Ins(145)P3*6
• D-INS(1,4,5)P3, 6NA
• D-MYO-INOSITOL-1,4,5-TRISPHOSPHATE 6NA
• 108340-81-4
• sodium (1R,2R,3S,4R,5R,6S)-3,5,6-trihydroxycyclohexane-1,2,4-triyl triphosphate
• hexasodium;[(1R,2S,3R,4R,5S,6R)-2,3,5-trihydroxy-4,6-diphosphonatooxycyclohexyl] phosphate
• D-myo-Inositol-1,4,5-trisphosphate hexasodium salt
• MLMBGBMAFNSCOW-PPKFVSOLSA-H

• Inchi： 1S/C6H15O15P3.6Na/c7-1-2(8)5(20-23(13,14)15)6(21-24(16,17)18)3(9)4(1)19-22(10,11)12;;;;;;/h1-9H,(H2,10,11,12)(H2,13,14,15)(H2,16,17,18);;;;;;/q;6*+1/p-6/t1-,2+,3+,4-,5-,6-;;;;;;/m1....../s1
• InChI Key： MLMBGBMAFNSCOW-PPKFVSOLSA-H
• SMILES： P(=O)([O-])([O-])O[C@@H]1[C@H]([C@@H]([C@@H]([C@@H]([C@H]1OP(=O)([O-])[O-])O)O)OP(=O)([O-])[O-])O.[Na+].[Na+].[Na+].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 436.90500
• Monoisotopic Mass: 551.854
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 539
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 278A^2

Experimental Properties

• Solubility: H2O: soluble
• PSA: 307.38000
• LogP: -0.85440

D-myo-Inositol,1,4,5-tris(dihydrogen phosphate), hexasodium salt (9CI) Security Information

• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：−20°C